2-(4-(chloromethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile

• IUPAC Name: 2-[4-(chloromethyl)-3-thiophen-3-ylpyrazol-1-yl]acetonitrile
• InChI: InChI=1S/C10H8ClN3S/c11-5-9-6-14(3-2-12)13-10(9)8-1-4-15-7-8/h1,4,6-7H,3,5H2
• InChI Key: BZRAOISESORTPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=NN(C=C2CCl)CC#N
• Molecular Formula: C10H8ClN3S
• Molecular Weight: 237.71 g/mol

Description

2-(4-(Chloromethyl)-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetonitrile, abbreviated as 2-CMTP, is an organic compound belonging to the class of pyrazolines. It is an aromatic heterocyclic compound with a five-membered ring consisting of three nitrogen atoms and two carbon atoms. 2-CMTP has a wide range of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

• Antioxidant Activity : A study by El‐Mekabaty (2015) explored the use of a related compound, 2-(4-Oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)acetonitrile, as a key intermediate in synthesizing polyfunctionally substituted heterocycles, including pyrazoles, pyridine, tetrazole, thiazoles, thiophenes, and chromene. These compounds, particularly the pyrazole and thiophene derivatives, exhibited antioxidant activity comparable to ascorbic acid, suggesting potential applications in the development of antioxidant agents (El‐Mekabaty, 2015).

• Synthesis of Pyrazole Derivatives : Kheder et al. (2014) reported the synthesis of novel pyrazole derivatives using a process involving the condensation of acetonitrile derivatives with thiophene-2-carbaldehyde. This research highlights the versatility of acetonitrile derivatives in synthesizing pyrazole scaffolds, which could have implications in pharmaceutical chemistry (Kheder et al., 2014).

• Metallomacrocyclic Complexes : A study by Guerrero et al. (2008) on the synthesis and characterization of metallomacrocyclic palladium(II) complexes with new hybrid pyrazole ligands revealed that these complexes could be obtained in different forms, depending on the solvent. This research provides insights into the use of such compounds in the synthesis of complex metal-organic structures, which could be relevant in catalysis and material science (Guerrero et al., 2008).

• Diverse Compound Library Generation : Roman (2013) utilized a related compound, 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, as a starting material to generate a structurally diverse library of compounds. This research demonstrates the potential of acetonitrile derivatives in diversifying chemical libraries, which is essential for drug discovery and development (Roman, 2013).

• Electrochemical Studies and Polymerization : Soylemez et al. (2015) explored the electrochemical copolymerization of a benzimidazole derivative with 3,4-ethylenedioxythiophene, revealing lower oxidation potential, lower bandgap, and higher optical contrast. This suggests potential applications in materials science, particularly in developing new electrochromic materials (Soylemez et al., 2015).